
miltefosine teratogenicity contraception
requirements

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Miltefosine

CAS No.: 58066-85-6

Cat. No.: S548400

Get Quote

Teratogenicity Risk and Contraception Requirements

Miltefosine poses a significant risk of fetal harm. The requirement for contraception is based on the drug's

long terminal half-life of approximately 30 days [1].

Requirement Specification

Pregnancy Test A negative pregnancy test is required before initiating treatment [2] [3] [4].

Contraception
Duration

During treatment and for at least 5 months after the last dose [5] [2] [3].

Contraception
Method

Effective forms must be used. Note that vomiting/diarrhea can reduce the efficacy

of oral contraceptives; a non-oral backup method is recommended [5] [2] [4].

Pregnancy
Registry

Available for reporting outcomes if pregnancy occurs during treatment [3].
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The following table summarizes key findings from animal studies that form the basis for the contraindication

in pregnancy [3]:

Species
Dosage
(mg/kg/day)

Equivalent to
MRHD (BSA)

Observed Effects

Rat ≥ 1.2 mg/kg 0.06x Embryo-fetal toxicity, death, fetal malformations
(undeveloped cerebrum, cleft palate, generalized

edema).

Rabbit 2.4 mg/kg 0.2x Abortion and fetal resorption.

Rat &
Rabbit

≥ 6 mg/kg 0.3-0.6x No viable litters observed.

Female
Rat

≥ 6.81 mg/kg 0.3x Visceral and skeletal fetal malformations when
administered before and during early pregnancy.

Mechanism of Action and Teratogenicity Link

The diagram below illustrates the hypothesized mechanism of action of miltefosine, which underlies its

efficacy and potential teratogenicity.

Leishmania Parasite Mammalian Cells (incl. Developing Fetus)
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The teratogenic effects are likely due to the same mechanisms that affect the parasite—disruption of essential

phospholipid metabolism and induction of apoptosis in rapidly dividing cells, which is critical during

embryonic development [1] [6].

Additional Reproductive & Safety Considerations

Male Reproductive Effects: Miltefosine causes reversible reductions in sperm count, motility, and
morphology in most patients, and can lead to decreased ejaculate volume. These effects typically

recover within 3-6 months post-treatment [2] [3].
Female Fertility: The drug may impair fertility and cause menstrual cycle irregularities [3].

Ocular Toxicity: Although not common in all clinical studies, there is a potential risk for serious ocular
disorders, including blindness. Patients should be monitored for vision changes [7].

Summary

Miltefosine is a critically important oral agent for leishmaniasis, but its use is constrained by significant

teratogenic risk. Adherence to strict pregnancy prevention protocols for at least five months after treatment

cessation is mandatory for patient safety and drug stewardship.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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